Cas no 1020992-13-5 ((3-methylbutyl)(1-phenylpropyl)amine)

• Product Name: (3-methylbutyl)(1-phenylpropyl)amine
• CAS No: 1020992-13-5
• MF: C₁₄H₂₃N
• MW: 205.33912396431
• CID: 5214836
• PubChem ID: 43193039
• Update Time: 2026-03-06

(3-methylbutyl)(1-phenylpropyl)amine Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine, α-ethyl-N-(3-methylbutyl)-
• 3-Methyl-N-(1-phenylpropyl)butan-1-amine
• (3-methylbutyl)(1-phenylpropyl)amine

• Inchi： 1S/C14H23N/c1-4-14(15-11-10-12(2)3)13-8-6-5-7-9-13/h5-9,12,14-15H,4,10-11H2,1-3H3
• InChI Key： NESGFLWPANKREB-UHFFFAOYSA-N
• SMILES： C(C1C=CC=CC=1)(CC)NCCC(C)C

Additional information on (3-methylbutyl)(1-phenylpropyl)amine

Comprehensive Analysis of (3-methylbutyl)(1-phenylpropyl)amine (CAS No. 1020992-13-5): Properties, Applications, and Industry Insights

(3-methylbutyl)(1-phenylpropyl)amine (CAS No. 1020992-13-5) is a specialized organic compound gaining attention in pharmaceutical and chemical research due to its unique structural features. This secondary amine, characterized by its branched alkyl and aromatic substituents, exhibits properties that make it valuable for synthetic applications. The compound's molecular formula, C14H23N, and its amine functional group contribute to its reactivity, enabling its use as an intermediate in the development of bioactive molecules.

Recent trends in drug discovery and medicinal chemistry have heightened interest in structurally diverse amines like (3-methylbutyl)(1-phenylpropyl)amine. Researchers are exploring its potential as a building block for CNS-targeting compounds, given the phenylpropyl moiety's prevalence in neurologically active agents. The 3-methylbutyl group (isopentyl) may influence lipophilicity, a critical parameter in blood-brain barrier permeability—a hot topic in neuropharmaceutical development.

From a synthetic chemistry perspective, this compound demonstrates interesting stereochemical properties. The chiral center at the 1-position of the propyl chain raises questions about enantioselective synthesis methods, a frequent search query among organic chemists. Laboratories are investigating asymmetric hydrogenation techniques to produce enantiomerically pure forms, which could significantly impact its application in chiral drug synthesis.

The compound's physicochemical properties warrant examination. With a calculated logP value of approximately 3.8, it falls within the optimal range for many pharmaceutical applications, aligning with Lipinski's Rule of Five—a common search term among medicinal chemists. Its molecular weight (205.34 g/mol) and potential hydrogen bonding capacity make it suitable for small-molecule drug development, particularly in GPCR-targeted therapies, a trending area in pharmacology.

Industrial applications of CAS 1020992-13-5 extend beyond pharmaceuticals. The specialty chemicals sector utilizes such amines in catalyst systems and polymer modifiers. Recent patents highlight its incorporation into epoxy curing agents, where the aromatic ring contributes to thermal stability—a property highly sought after in high-performance materials for aerospace and electronics applications.

Analytical characterization of (3-methylbutyl)(1-phenylpropyl)amine typically involves GC-MS and NMR spectroscopy, techniques frequently searched by quality control professionals. The compound's fragmentation pattern in mass spectrometry shows characteristic peaks at m/z 205 (M+) and 148 (loss of C4H9), important for analytical method development. These analytical challenges reflect common questions in chemical identification forums and spectral interpretation discussions.

Environmental and green chemistry considerations are increasingly relevant. The compound's biodegradability potential and eco-toxicity profile are subjects of ongoing research, addressing growing concerns about sustainable chemical processes. Computational chemistry approaches, including molecular docking and QSAR modeling (popular search terms in computational chemistry circles), are being employed to predict its environmental fate and biological interactions.

The commercial landscape for 1020992-13-5 reflects niche market dynamics. While not a bulk chemical, its custom synthesis demand has grown steadily, particularly from contract research organizations (CROs) serving the pharmaceutical industry. Pricing trends and scale-up challenges for such specialty amines are frequent topics in chemical business intelligence reports, highlighting the compound's position in the fine chemicals value chain.

Future research directions for (3-methylbutyl)(1-phenylpropyl)amine may explore its potential in metal-organic frameworks (MOFs) or as a ligand in coordination chemistry—areas generating significant academic interest. The compound's structural features suggest possible applications in molecular recognition systems or supramolecular chemistry, aligning with current trends in functional materials design.

Regulatory aspects of CAS 1020992-13-5 require careful consideration. While not classified as hazardous under current major chemical inventories, proper chemical handling protocols should be followed—a crucial point for laboratory safety officers searching for chemical safety data. The compound's REACH compliance status and global chemical regulations are important factors for international trade, reflecting common queries in chemical compliance databases.

In conclusion, (3-methylbutyl)(1-phenylpropyl)amine represents an interesting case study in specialty amine chemistry. Its dual functionality, combining aliphatic and aromatic characteristics, offers diverse application possibilities from pharmaceutical intermediates to advanced material components. As research continues to uncover new uses for such structurally complex amines, CAS 1020992-13-5 will likely maintain its relevance in cutting-edge chemical development.